2,3-Dihydrospiro[indene-1,3'-pyrrolidine] hydrochloride

• IUPAC Name: spiro[1,2-dihydroindene-3,3'-pyrrolidine];hydrochloride
• InChI: InChI=1S/C12H15N.ClH/c1-2-4-11-10(3-1)5-6-12(11)7-8-13-9-12;/h1-4,13H,5-9H2;1H
• InChI Key: RIDKPTGIYLNKQY-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCNC2)C3=CC=CC=C31.Cl
• Molecular Formula: C12H16ClN
• Molecular Weight: 209.71 g/mol
• CAS No.: 81962-05-2

Description

Chemical Structure and Properties 2,3-Dihydrospiro[indene-1,3'-pyrrolidine] hydrochloride (CAS: 81402-16-6) is a spirocyclic compound comprising a 1,2-dihydroindene moiety fused to a pyrrolidine ring. The IUPAC name is spiro[1,2-dihydroindene-3,3'-pyrrolidine]-2',5'-dione, with a molecular formula of C₁₂H₁₁NO₂ and a molecular weight of 201.22 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,3-Dihydrospiro[indene-1,3’-pyrrolidine] hydrochloride typically involves the reaction of indene with pyrrolidine under specific conditions. One common method includes the use of a catalyst to facilitate the spirocyclization process. The reaction is usually carried out in an organic solvent such as dichloromethane at room temperature .

Industrial Production Methods

Industrial production of this compound may involve more scalable methods, such as continuous flow synthesis, which allows for better control over reaction conditions and yields. The use of automated systems can also enhance the efficiency and reproducibility of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

2,3-Dihydrospiro[indene-1,3’-pyrrolidine] hydrochloride can undergo various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions may involve the use of reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur, where the chlorine atom is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium azide in dimethylformamide.

Major Products Formed

Oxidation: Formation of corresponding ketones or carboxylic acids.

Reduction: Formation of the corresponding amine.

Substitution: Formation of azide derivatives.

Scientific Research Applications

2,3-Dihydrospiro[indene-1,3’-pyrrolidine] hydrochloride has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly in the design of spirocyclic drugs.

Industry: Utilized in the development of new materials and catalysts.

Mechanism of Action

The mechanism of action of 2,3-Dihydrospiro[indene-1,3’-pyrrolidine] hydrochloride involves its interaction with specific molecular targets. The spirocyclic structure allows it to fit into unique binding sites on enzymes or receptors, potentially inhibiting or modulating their activity. The exact pathways and targets can vary depending on the specific application and the biological system being studied.

Comparison with Similar Compounds

Physicochemical Characteristics

• Appearance : Off-white to pale yellow powder.
• Storage : Stable at room temperature.
• Solubility: Limited data available, but spiro compounds with ketone substituents typically exhibit moderate solubility in polar organic solvents (e.g., DMSO, methanol) .
• Safety: No publicly available safety data; handling precautions (gloves, ventilation) are recommended for structurally related pyrrolidine derivatives .

Structural Analogues with Piperidine Rings

Spiro[indene-2,4′-piperidin]-1(3H)-one Hydrochloride (CAS: Not specified) Structure: Replaces pyrrolidine with a six-membered piperidine ring. Molecular Formula: Likely C₁₃H₁₆ClNO (estimated). Key Differences:

• Increased ring size enhances conformational flexibility compared to pyrrolidine.
• The ketone at position 1 of the indene may alter electronic interactions with biological targets .

2,3-Dihydrospiro[indene-1,4′-piperidine] Hydrochloride (CAS: 96651-85-3) Application: Used in nonretinoid retinol-binding protein 4 (RBP4) antagonist synthesis for treating macular degeneration . Comparison:

Property	Target Compound	Piperidine Analogue
Ring Size	5-membered (pyrrolidine)	6-membered (piperidine)
Molecular Weight	201.22 g/mol	~263.78 g/mol
Pharmacological Use	Under investigation	RBP4 antagonism

Pyrrolidine Derivatives with Substituted Indene Groups

1-[(2,3-Dihydro-1H-inden-5-yl)methyl]pyrrolidin-3-ol Hydrochloride (CAS: 1427379-74-5)

• Structure : Features a hydroxylated pyrrolidine and a methyl-indene substituent.
• Key Differences :

• Hydroxyl group enhances hydrophilicity and hydrogen-bonding capacity.

3-(2,3-Dichlorophenoxy)pyrrolidine Hydrochloride (CAS: 817187-08-9) Safety Profile: Requires strict handling (ventilation, gloves) due to irritant properties . Comparison:

Property	Target Compound	Dichlorophenoxy Analogue
Substituents	Ketones	Chlorophenoxy group
LogP (Estimated)	~1.5	~2.8 (higher lipophilicity)

Spiro Compounds with Heteroaromatic Rings

Ethyl 5'-Chloro-1,1',2',5-tetrahydro-2-methyl-2',5-dioxospiro[4H-indeno[1,2-b]pyridine-4,3'-[3H]indole]-3-carboxylate (Entry D, Table 2 in ) Structure: Integrates pyridine and indole rings into the spiro system. Key Differences:

• Aromatic pyridine enhances π-π stacking interactions.

3‐[2‐Amino‐6‐(2‐methylphenyl)quinolin‐3‐yl]‐1‐[(2R,3R)‐3‐hydroxy‐5‐methoxy‐1,3‐dihydrospiro[indene‐2,3'‐pyrrolidin]‐1'‐yl]propan‐1‐one () Application: Investigated as a BACE1 inhibitor for Alzheimer’s disease. Comparison:

Property	Target Compound	BACE1 Inhibitor
Functional Groups	Ketones	Hydroxy, methoxy, quinoline
Molecular Complexity	Moderate	High (multiple pharmacophores)

Biological Activity

2,3-Dihydrospiro[indene-1,3'-pyrrolidine] hydrochloride is a compound of increasing interest in medicinal chemistry due to its unique spirocyclic structure, which allows for diverse biological activities. This article explores its biological activity, focusing on antimicrobial and anticancer properties, as well as its potential mechanisms of action.

Chemical Structure and Properties

The compound features a spirocyclic framework consisting of an indene moiety fused to a pyrrolidine ring. This structural uniqueness contributes to its distinct chemical behavior and biological interactions.

Biological Activity Overview

Research indicates that 2,3-Dihydrospiro[indene-1,3'-pyrrolidine] hydrochloride exhibits several biological activities:

• Antimicrobial Activity : Studies have shown that the compound possesses significant antimicrobial properties, making it a candidate for further development against various pathogens.
• Anticancer Properties : Preliminary investigations suggest that it may inhibit cancer cell proliferation through various mechanisms.

The precise mechanisms by which 2,3-Dihydrospiro[indene-1,3'-pyrrolidine] hydrochloride exerts its biological effects are still under investigation. However, it is believed to interact with specific molecular targets, potentially modulating enzyme activity or receptor interactions.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of 2,3-Dihydrospiro[indene-1,3'-pyrrolidine] hydrochloride. For instance:

• Study 1 : A study evaluated the compound's efficacy against various bacterial strains. Results indicated a minimum inhibitory concentration (MIC) ranging from 10 to 50 µg/mL, demonstrating significant antibacterial activity compared to standard antibiotics.

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	20
Escherichia coli	30
Pseudomonas aeruginosa	50

Anticancer Activity

In vitro studies have reported promising anticancer effects:

• Study 2 : The compound was tested on several cancer cell lines (e.g., MCF-7 for breast cancer). The results showed an IC50 value of approximately 25 µM, indicating moderate cytotoxicity.

Cell Line	IC50 (µM)
MCF-7 (Breast Cancer)	25
HeLa (Cervical Cancer)	30
A549 (Lung Cancer)	35

Comparative Analysis with Similar Compounds

To understand the uniqueness of 2,3-Dihydrospiro[indene-1,3'-pyrrolidine] hydrochloride, it is useful to compare it with similar compounds:

Compound Name	Structure	Biological Activity
1,3-Dihydrospiro[indene-2,3'-pyrrolidine] hydrochloride	Similar spirocyclic structure	Moderate antimicrobial activity
Dispiro[indene-pyrrolidine-indole] derivatives	More complex structure	Enhanced anticancer properties